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Compound of Interest

Compound Name: Ethyl anthranilate

Cat. No.: B146823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on ethyl anthranilate, a significant chemical

compound utilized in various scientific and industrial applications. The information is presented

to support research and development activities.

Core Chemical Properties
Ethyl anthranilate is an ester of anthranilic acid and ethanol. It is recognized as a colorless

liquid with a fruity odor and is insoluble in water.[1][2]

Quantitative Data Summary
The fundamental molecular properties of ethyl anthranilate are summarized in the table below

for quick reference and comparison.

Property Value References

Molecular Formula C9H11NO2 [3][4][5][6][7][8]

Molecular Weight 165.19 g/mol [2][3][4][5][6][8]
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Detailed experimental methodologies for determining the properties of ethyl anthranilate are

available through various established chemical analysis resources. Key properties such as

melting point, boiling point, and density have been determined through standardized laboratory

procedures. For instance, the melting point is cited as 13-15 °C, the boiling point as 129-130 °C

at 9 mmHg, and the density as 1.117 g/mL at 25 °C.[1][6] These values are typically

ascertained using techniques like differential scanning calorimetry for melting point, distillation

under reduced pressure for boiling point, and pycnometry for density.

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the compound's name, its

chemical formula, and its resulting molecular weight.
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Core properties of Ethyl Anthranilate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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